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Compound of Interest

Compound Name: 1233B

CAS No.: 34668-58-1

Cat. No.: B12441511

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential procedural

guidance for the personal protective equipment (PPE), operational handling, and disposal of

1233B, an antibacterial and antibiotic agent.

Chemical Identifier: 1233B CAS Number: 34668-61-6 Description: 1233B is the hydroxy-acid of

antibiotic 1233A, isolated from Scopulariopsis sp. It is an off-white solid soluble in DMSO,

ethanol, or methanol.[1]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative information for 1233B.
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Property Value Source

Molecular Formula C₁₈H₃₀O₆ [2]

Molecular Weight 342.4 g/mol [2]

Appearance Off-white solid [1]

Solubility
Soluble in DMSO, ethanol, or

methanol
[1]

Storage Temperature Long-term: -20°C [1]

Stability
Stable for at least 3 years at

-20°C
[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1233B to minimize

exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Gloves

Nitrile or latex gloves. Double

gloving is recommended.[3][4]

[5]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and kept

fastened.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a

certified chemical fume hood to

avoid inhalation.[4]

Experimental Workflow for Handling 1233B
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The following diagram outlines the standard operational workflow for the safe handling of

1233B in a laboratory setting.

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh 1233B in Fume Hood

Dissolve in Appropriate Solvent

Decontaminate Workspace and Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Solid Waste in Labeled Container Liquid Waste in Labeled Container
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A logical workflow for the safe handling of 1233B.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a systematic operational plan is crucial for minimizing risks during the handling of

1233B.

1. Preparation:

Review Safety Data Sheet (SDS): Before any handling, thoroughly review the most current

SDS for 1233B to be aware of all potential hazards.

Personal Protective Equipment (PPE): Don the required PPE as specified in the table above.

Ensure gloves are inspected for any tears or holes before use.[5]

Workspace Preparation: All handling of powdered 1233B should be conducted in a certified

chemical fume hood to prevent inhalation of the compound. The work surface should be

clean and uncluttered.

2. Handling:

Weighing: Carefully weigh the desired amount of 1233B powder on a tared weigh boat inside

the chemical fume hood.

Dissolving: Add the powder to the appropriate solvent (e.g., DMSO, ethanol, or methanol) in

a suitable container.[1] Cap the container securely and mix gently until the solid is fully

dissolved.

3. Post-Handling:

Decontamination: After handling, decontaminate all surfaces and equipment that came into

contact with 1233B using an appropriate cleaning agent (e.g., 70% ethanol).

Doffing PPE: Remove PPE in the correct order to avoid self-contamination. Dispose of

gloves and any other disposable PPE in the designated waste container.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1233B and associated waste is critical to prevent environmental

contamination and ensure laboratory safety. Antibiotic waste should be treated as chemical

waste.

1. Solid Waste:

Contaminated PPE: Used gloves, weigh boats, and other contaminated disposable items

should be placed in a clearly labeled hazardous waste container.

Unused 1233B Powder: Any remaining solid 1233B should be collected in a sealed and

clearly labeled container for hazardous chemical waste.

2. Liquid Waste:

Stock Solutions: Unused stock solutions of 1233B are considered hazardous chemical

waste. They should be collected in a dedicated, leak-proof container that is clearly labeled

with "Hazardous Waste" and the chemical name "1233B".

Contaminated Media: Cell culture media containing 1233B should also be treated as

chemical waste. Collect it in a separate, clearly labeled hazardous waste container. Do not

pour it down the drain.

3. Final Disposal:

All hazardous waste containers should be stored in a designated, secure area until they are

collected by the institution's environmental health and safety (EHS) department or a licensed

hazardous waste disposal contractor. Always follow your institution's specific guidelines for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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